4,5-Dichloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: (4,5-dichloropyrrolo[2,3-b]pyridin-1-yl)-tri(propan-2-yl)silane
• InChI: InChI=1S/C16H24Cl2N2Si/c1-10(2)21(11(3)4,12(5)6)20-8-7-13-15(18)14(17)9-19-16(13)20/h7-12H,1-6H3
• InChI Key: JUZAIMKYOWCVOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)N1C=CC2=C(C(=CN=C21)Cl)Cl
• Molecular Formula: C16H24Cl2N2Si
• DSSTOX Substance ID: DTXSID30460350
• Molecular Weight: 343.4 g/mol
• CAS RN: 685513-95-5

Description

“4,5-Dichloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine” is a chemical compound with the formula C₁₆H₂₄Cl₂N₂Si. It is a solid substance.

Physical And Chemical Properties Analysis

“4,5-Dichloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine” is a solid substance. Its molecular weight is 343.37.

Scientific Research Applications

• Synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives

  • Application: This review covers and summarizes comprehensive data reported within the period from 2017 to 2021 on the synthetic strategies and approaches to 1H-pyrazolo[3,4-b]pyridine derivatives.
  • Method: Methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system, whereas their advantages and drawbacks are considered.
  • Results: The review provides a comprehensive overview of the synthetic strategies and approaches to 1H-pyrazolo[3,4-b]pyridine derivatives.

• Synthetic approaches to imidazo[4,5-b]pyridine derivatives

  • Application: The review covers methods for the production of derivatives of imidazo[4,5-b]pyridines, which are of interest due to their diverse biological activity.
  • Method: The most useful starting compounds for the synthesis of imidazo[4,5-b]pyridines are the readily obtainable derivatives of 2,3-diaminopyridine.
  • Results: The review summarizes existing published data on methods for the synthesis of imidazo[4,5-b]pyridines derivatives.

• Synthesis of 2-cyanoimidazopyridines

  • Application: A very simple method exists for the synthesis of 2-cyanoimidazopyridines.
  • Method: The reaction of 2,3-diaminopyridines with 4,5-dichloro-1,2,3-dithiazolium chloride, which is obtained by the reaction of disulfur dichloride 22 with chloroacetonitrile 23.
  • Results: This method provides a straightforward approach to synthesize 2-cyanoimidazopyridines.

• Synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds

  • Application: A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline.
  • Method: The synthesis is carried out at room temperature under ethanol in the presence of AC-SO3H as the catalyst.
  • Results: This method provides a new and straightforward route to synthesize novel pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds.

• Synthesis of 2-cyanoimidazopyridines

  • Application: A very simple method exists for the synthesis of 2-cyanoimidazopyridines.
  • Method: The reaction of 2,3-diaminopyridines with 4,5-dichloro-1,2,3-dithiazolium chloride, which is obtained by the reaction of disulfur dichloride 22 with chloroacetonitrile 23.
  • Results: This method provides a straightforward approach to synthesize 2-cyanoimidazopyridines.

• Synthesis of pyridopyrazines

  • Application: The information summarized in this review may be useful in the design and development of methods for the synthesis of functional derivatives of imidazopyridines and pyridopyrazines, which are prospective heterocyclic compounds for use in the search for new biologically active substances.
  • Method: The most useful starting compounds for the synthesis of imidazo[4,5-b]pyridines are the readily obtainable derivatives of 2,3-diaminopyridine.
  • Results: A review of existing published data on methods for the synthesis of imidazo[4,5-b]pyridines derivatives is of undoubted interest in this connection.

Safety And Hazards

“4,5-Dichloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine” is classified as an irritant.